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Compound of Interest

Compound Name: Methyl demeton

Cat. No.: B1221346

A Comparative Analysis of Demeton-S-Methyl
Toxicity in Non-Target Organisms

Demeton-S-methyl is a highly toxic organophosphate insecticide that has been used to control
a variety of sucking insects in agriculture.[1][2] Its mode of action, like other organophosphates,
is the inhibition of the acetylcholinesterase (AChE) enzyme, which is critical for nerve function
in insects, birds, and mammals.[3][4] While effective against pests, its broad-spectrum activity
poses a significant risk to non-target organisms, including beneficial insects, aquatic life, birds,
and soil fauna. This guide provides a quantitative comparison of demeton-s-methyl's toxicity
across various non-target species, supported by experimental data and methodologies.

Mechanism of Toxicity: Acetylcholinesterase Inhibition

The primary mechanism of demeton-s-methy! toxicity involves the irreversible inhibition of the
enzyme acetylcholinesterase (AChE).[5] In a healthy nervous system, the neurotransmitter
acetylcholine is released into the synapse to transmit a nerve impulse and is then broken down
by AChE to terminate the signal. Demeton-s-methyl phosphorylates the active site of AChE,
rendering it non-functional. This leads to an accumulation of acetylcholine in the synapse,
causing continuous nerve stimulation, which results in a range of symptoms from tremors and
lack of coordination to paralysis and death.[3][5]
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Caption: Signaling pathway of acetylcholinesterase (AChE) inhibition by demeton-s-methyl.

Quantitative Toxicity Data

The toxicity of demeton-s-methyl is typically quantified using metrics such as the median lethal
dose (LD50) and the median lethal concentration (LC50). The LD50 is the dose required to Kill
50% of a test population and is expressed in milligrams of substance per kilogram of body
weight (mg/kg). The LC50 is the concentration in a medium (like water or soil) that kills 50% of
a test population over a specific duration and is expressed in micrograms per liter (ug/L),
milligrams per liter (mg/L), or milligrams per kilogram (mg/kg).

Toxicity to Aquatic Organisms

Demeton-s-methyl exhibits moderate to high toxicity to a wide range of aquatic life. Aquatic
invertebrates are particularly sensitive.[6]
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. Endpoint
Species Type . Value Reference(s)
(Duration)
Oncorhynchus
mykiss (Rainbow  Freshwater Fish LC50 (96 h) 150 - 590 pg/L [61[7]
Trout)
Lepomis
macrochirus Freshwater Fish LC50 (96 h) 40 - 130 pg/L [7]
(Bluegill)
Pimephales
promelas ) 3,600 - 16,000
Freshwater Fish LC50 (96 h) [7]
(Fathead Mo/l
Minnow)
Ictalurus
punctatus ] 3,600 - 16,000
Freshwater Fish LC50 (96 h) [7]
(Channel po/L
Catfish)
Carp Freshwater Fish LC50 (96 h) ~40,000 ug/L [6]
Leistomus ) )
Marine Fish LC50 (48 h) 320 - 550 pg/L [7]
xanthurus (Spot)
Ceriodaphnia Freshwater
, LC50 10 - 80 pg/L [7]
dubia Invertebrate
Various Aquatic Aquatic
LC50 4 - 1,300 pg/L [6]
Invertebrates Invertebrate
Freshwater Freshwater 2,800 - 35,000
i LC50 (48 h) [3]
Snails Mollusc po/L
8,000 - 37,000
Green Algae Algae EC50 (96 h) " [6]
Mg

Toxicity to Terrestrial Organisms
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Demeton-s-methyl is highly toxic to many terrestrial non-target species, especially birds and
beneficial insects like bees.

. Endpoint
Species Type Value Reference(s)
(Route)
Coturnix japonica )
) Bird LD50 (Oral) 10 - 50 mg/kg [2][6]
(Japanese Quail)
Passer
domesticus Bird LD50 (Oral) 9.52 mg/kg [8]
(House Sparrow)
Canary Bird LD50 (Oral) 10 - 50 mg/kg [6]
Honey Bee Insect LD50 (Oral) 0.21 p g/bee [6]
Honey Bee Insect LD50 (Contact) 0.6 u g/bee [6]
) LC50 (14-day, in
Earthworm Annelid ) 66 mg/kg [6]
Soi

Experimental Protocols

Standardized testing guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD) or the U.S. Environmental Protection Agency (EPA), are
typically followed to assess the toxicity of pesticides to non-target organisms.[9][10] While
specific protocols for each cited study are not detailed in the available literature, a generalized
workflow for acute toxicity testing can be described.

Generalized Protocol for Acute Aquatic Toxicity Testing
(e.g., Fish LC50)

o Test Organism Acclimation: Healthy, disease-free fish of a recommended species (e.g.,
Rainbow Trout) are acclimated to laboratory conditions (temperature, pH, water hardness)
for at least one week.[10]

o Test Substance Preparation: A stock solution of demeton-s-methyl is prepared. A series of
test concentrations are made by diluting the stock solution with control water.
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o Exposure: Fish are randomly assigned to test chambers containing different concentrations
of the pesticide, plus a control group with no pesticide. Typically, a 96-hour exposure period
is used.[10]

o Observation: Mortalities and any sublethal effects (e.qg., loss of equilibrium, abnormal
swimming) are recorded at specific intervals (e.qg., 24, 48, 72, and 96 hours).[10]

o Data Analysis: The mortality data is analyzed using statistical methods, such as probit
analysis, to calculate the LC50 value and its 95% confidence intervals.[11]
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Caption: Generalized experimental workflow for ecotoxicity studies.

Conclusion
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The compiled data clearly demonstrates that demeton-s-methyl is highly toxic to a wide array of
non-target organisms. Aquatic invertebrates and bees are exceptionally vulnerable, with toxic
effects observed at very low concentrations.[6] Birds also exhibit high sensitivity to acute oral
exposure.[2][6] While less toxic to fish and earthworms in comparison to bees, the effective
concentrations are still within ranges that could be found in environments following agricultural
application. Due to its high toxicity and potential for environmental harm, the use of demeton-s-
methyl has been banned or restricted in many parts of the world.[1][12] This comparative guide
underscores the importance of considering the broad ecological impact of pesticides and the
need for developing safer alternatives for pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221346#quantitative-comparison-of-demeton-s-
methyl-toxicity-to-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1221346#quantitative-comparison-of-demeton-s-methyl-toxicity-to-non-target-organisms
https://www.benchchem.com/product/b1221346#quantitative-comparison-of-demeton-s-methyl-toxicity-to-non-target-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

